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Compound of Interest

Compound Name: 3-Isopropylaniline

Cat. No.: B1630885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of 3-isopropylaniline (CAS No. 5369-16-4). Aimed at professionals in

research and drug development, this document synthesizes available data on the

physicochemical properties, acute toxicity, and potential health hazards of this aromatic amine.

Detailed protocols for safe handling, emergency procedures, and waste disposal are provided

to minimize exposure risks in a laboratory setting. Furthermore, this guide elucidates the

toxicological mechanism of aniline derivatives, with a focus on methemoglobinemia, and

provides a framework for conducting acute toxicity studies.

Physicochemical and Toxicological Data
Quantitative data for 3-isopropylaniline and its close structural isomers are summarized below

to provide a comparative toxicological profile. It is important to note that while data for N-

isopropylaniline and 4-isopropylaniline are provided for reference, the toxicological properties

of isomers can vary.

Table 1: Physicochemical Properties of 3-Isopropylaniline
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Property Value Reference

CAS Number 5369-16-4 [1][2]

Molecular Formula C₉H₁₃N [3]

Molecular Weight 135.21 g/mol [3]

Appearance
Light yellow to yellow-brown

oily liquid
[3]

Boiling Point 222.8 °C at 760 mmHg

Density 0.96 g/cm³ [3]

Flash Point 94.9 °C

Solubility
Insoluble in water, soluble in

benzene and toluene
[3]

Table 2: Acute Toxicity Data for Isopropylaniline Isomers

Chemical
Route of
Exposure

Species LD50/LC50 Reference

N-

Isopropylaniline
Oral Rat 560 mg/kg

Dermal Rabbit 3550 mg/kg

Inhalation Rat
218 ppm (4

hours)

4-

Isopropylaniline
Oral Rat 985 mg/kg

Dermal Rat 1015 mg/kg

Table 3: Occupational Exposure Limits for N-Isopropylaniline
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Organization Exposure Limit Notes

ACGIH TLV-TWA: 2 ppm Skin notation

NIOSH REL-TWA: 2 ppm (10 mg/m³)
10-hour time-weighted

average

OSHA PEL-TWA: 2 ppm Skin notation

Hazard Identification and Safety Precautions
3-Isopropylaniline is classified as a hazardous substance. The primary hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory Irritation: May cause respiratory irritation.[5]

Methemoglobinemia: Like other aniline derivatives, 3-isopropylaniline is a potent inducer of

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing its

ability to transport oxygen.[3][6] This can lead to cyanosis (bluish discoloration of the skin),

headache, dizziness, and in severe cases, death.[6]

Personal Protective Equipment (PPE)
When handling 3-isopropylaniline, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield.

Skin Protection: A lab coat, long-sleeved clothing, and chemically resistant gloves (e.g.,

nitrile).

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[5] If the potential for inhalation exists, a NIOSH-approved respirator

with an organic vapor cartridge is required.
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Handling and Storage
Handle in accordance with good industrial hygiene and safety practices.[5]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[5]

Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3]

Keep containers tightly closed.[5]

The substance is air-sensitive and should be stored under an inert gas like argon.[5]

Incompatible with strong oxidizing agents and strong acids.[5]

Experimental Protocols
Protocol for Determination of Acute Oral Toxicity (LD50)
- Adapted from OECD Guideline 425 (Up-and-Down
Procedure)
This protocol provides a general framework for determining the acute oral LD50 of 3-
isopropylaniline in rodents.

Objective: To determine the median lethal dose (LD50) of 3-isopropylaniline following a single

oral administration.

Materials:

3-Isopropylaniline

Vehicle for administration (e.g., corn oil)

Healthy, young adult laboratory rats (one sex, typically females)

Oral gavage needles
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Syringes

Animal cages and bedding

Calibrated balance

Procedure:

Animal Acclimatization: Acclimate animals to the laboratory conditions for at least 5 days

prior to the study.

Fasting: Fast the animals overnight before dosing, with free access to water.

Dose Preparation: Prepare a series of dose concentrations of 3-isopropylaniline in the

chosen vehicle.

Dose Administration: Administer a single oral dose to one animal using a gavage needle. The

initial dose is selected based on available data or a sighting study.

Observation: Observe the animal continuously for the first 30 minutes after dosing, then

periodically for the first 24 hours, with special attention during the first 4 hours. Daily

observations should continue for a total of 14 days.

Subsequent Dosing:

If the animal survives, the next animal is dosed at a higher dose level.

If the animal dies, the next animal is dosed at a lower dose level.

Endpoint: The study is complete when a sufficient number of dose reversals have occurred

to allow for the calculation of the LD50 using statistical methods (e.g., maximum likelihood).

Necropsy: Perform a gross necropsy on all animals at the end of the study.

Data to be Collected:

Animal body weights

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1630885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiratory and circulatory systems,

autonomic and central nervous systems, somatomotor activity, and behavior patterns)

Time of onset, duration, and severity of toxic effects

Time of death

Gross necropsy findings

Protocol for Skin Irritation Assessment - Based on the
Draize Test
This protocol outlines a method for assessing the potential of 3-isopropylaniline to cause skin

irritation.

Objective: To evaluate the primary skin irritation potential of 3-isopropylaniline.

Materials:

3-Isopropylaniline

Albino rabbits

Gauze patches

Occlusive dressing

Clippers for fur removal

Scoring system for skin reactions (erythema and edema)

Procedure:

Animal Preparation: Approximately 24 hours before the test, closely clip the fur from a

sufficient area of the animal's back.

Test Substance Application: Apply 0.5 mL of 3-isopropylaniline to a small area

(approximately 6 cm²) of the clipped skin. Cover the application site with a gauze patch and
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an occlusive dressing.

Exposure: Expose the skin to the test substance for 4 hours.

Removal and Observation: After the exposure period, remove the dressing and any residual

test substance.

Scoring: Score the skin reactions for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

Data Analysis: Calculate the Primary Irritation Index based on the scores.

Signaling Pathway and Workflow Diagrams
Toxicological Pathway: Aniline-Induced
Methemoglobinemia
Aniline and its derivatives, including 3-isopropylaniline, are metabolized in the liver. A key

metabolite, phenylhydroxylamine, is a potent oxidizing agent that can enter red blood cells and

initiate a futile redox cycle. This cycle leads to the oxidation of ferrous iron (Fe²⁺) in hemoglobin

to ferric iron (Fe³⁺), forming methemoglobin, which is incapable of binding and transporting

oxygen.

Bloodstream Liver (Metabolism)

Red Blood Cell

3-Isopropylaniline Phenylhydroxylamine MetaboliteHepatic Oxidation Hemoglobin (Fe²⁺)Enters RBC and Oxidizes

Methemoglobin (Fe³⁺)

Oxidation

O₂
Binds

No O₂ Transport

Click to download full resolution via product page

Caption: Metabolic activation of 3-isopropylaniline leading to methemoglobin formation.
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Experimental Workflow: Safe Handling of 3-
Isopropylaniline
This workflow outlines the essential steps for safely handling 3-isopropylaniline in a research

setting.
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Start: Handling 3-Isopropylaniline

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Dispense Required Amount

Securely Close Container

Clean Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 3-isopropylaniline.
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Logical Relationship: Spill Response
This diagram illustrates the decision-making process in the event of a 3-isopropylaniline spill.

node_action Spill Occurs

Assess Spill Size

Minor Spill?

Small

Major Spill?

Large

Contain Spill with
Absorbent Material

Yes

Evacuate Area
Alert Others

Yes

Call Emergency Services

Report Incident

Neutralize (if applicable)
with appropriate agent

Clean Up with Spill Kit

Dispose of as
Hazardous Waste

Decontaminate Area
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Click to download full resolution via product page

Caption: Decision-making flowchart for responding to a 3-isopropylaniline spill.

Emergency Procedures
First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[5]

Skin Contact: Take off immediately all contaminated clothing. Wash with plenty of soap and

water. If skin irritation occurs, get medical advice/attention.[4][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4][5]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Disposal Considerations
Dispose of 3-isopropylaniline and its contaminated materials as hazardous waste in

accordance with all applicable federal, state, and local regulations. Do not allow it to enter the

environment.

Conclusion
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3-Isopropylaniline is a valuable chemical intermediate that requires careful handling due to its

potential health hazards. A thorough understanding of its toxicological properties, particularly

the risk of methemoglobinemia, is crucial for ensuring a safe working environment. By adhering

to the safety precautions, handling procedures, and emergency protocols outlined in this guide,

researchers and scientists can minimize the risks associated with the use of this compound.

Disclaimer: This document is intended for informational purposes only and does not substitute

for a comprehensive risk assessment and adherence to all applicable safety regulations and

guidelines. Always consult the most current Safety Data Sheet (SDS) before working with any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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